Cas no 1523571-04-1 (7-Oxa-2-azaspiro[3.5]nonane hemioxalate)
7-Oxa-2-azaspiro[3.5]nonane hemioxalate Chemical and Physical Properties
Names and Identifiers
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- 7-Oxa-2-azaspiro[3.5]nonane oxalate(2:1)
- 7-oxa-2-azaspiro[3.5]nonane hemioxalate
- 7-Oxa-2-azaspiro[3.5]nonane oxalate (2:1)
- AMY12329
- SB21653
- AK171865
- SY113253
- bis(7-oxa-2-azaspiro[3.5]nonane) oxalate
- YKC57104
- 7-Oxa-2-azaspiro[3.5]nonane hemioxalate
- AS-34906
- AKOS025289947
- BIS(7-OXA-2-AZASPIRO[3.5]NONANE); OXALIC ACID
- CS-0049991
- 1523571-04-1
- SB52176
- SCHEMBL22581524
- MFCD22422285
- 7-Oxa-2-azaspiro[3.5]nonaneoxalate(2:1)
- 7-Oxa-2-azaspiro[3.5]nonane hemioxalate
-
- MDL: MFCD22422285
- Inchi: 1S/2C7H13NO.C2H2O4/c2*1-3-9-4-2-7(1)5-8-6-7;3-1(4)2(5)6/h2*8H,1-6H2;(H,3,4)(H,5,6)
- InChI Key: DWJWLMVIJBWYFP-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])N([H])C2([H])[H].O1C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])N([H])C2([H])[H].O([H])C(C(=O)O[H])=O
Computed Properties
- Exact Mass: 344.19473662 g/mol
- Monoisotopic Mass: 344.19473662 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117
- Molecular Weight: 344.40
7-Oxa-2-azaspiro[3.5]nonane hemioxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289000762-10g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(2:1) |
1523571-04-1 | 97% | 10g |
1,125.00 USD | 2021-06-15 | |
| Alichem | A289000762-25g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(2:1) |
1523571-04-1 | 97% | 25g |
2,452.50 USD | 2021-06-15 | |
| Alichem | A289000762-100g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(2:1) |
1523571-04-1 | 97% | 100g |
5,520.00 USD | 2021-06-15 | |
| Chemenu | CM210340-1g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(21) |
1523571-04-1 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM210340-5g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(21) |
1523571-04-1 | 97% | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM210340-25g |
7-Oxa-2-azaspiro[3.5]nonane oxalate(21) |
1523571-04-1 | 97% | 25g |
$*** | 2023-03-31 | |
| abcr | AB442846-1 g |
7-Oxa-2-azaspiro[3.5]nonane oxalate (2:1), 95%; . |
1523571-04-1 | 95% | 1g |
€153.50 | 2023-04-22 | |
| abcr | AB442846-5 g |
7-Oxa-2-azaspiro[3.5]nonane oxalate (2:1), 95%; . |
1523571-04-1 | 95% | 5g |
€372.80 | 2023-04-22 | |
| abcr | AB442846-10 g |
7-Oxa-2-azaspiro[3.5]nonane oxalate (2:1), 95%; . |
1523571-04-1 | 95% | 10g |
€636.30 | 2023-04-22 | |
| abcr | AB442846-25 g |
7-Oxa-2-azaspiro[3.5]nonane oxalate (2:1), 95%; . |
1523571-04-1 | 95% | 25g |
€1,229.60 | 2023-04-22 |
7-Oxa-2-azaspiro[3.5]nonane hemioxalate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 7-Oxa-2-azaspiro[3.5]nonane hemioxalate
Research Brief on 7-Oxa-2-azaspiro[3.5]nonane hemioxalate (CAS: 1523571-04-1): Recent Advances and Applications
The compound 7-Oxa-2-azaspiro[3.5]nonane hemioxalate (CAS: 1523571-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is recognized for its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 7-Oxa-2-azaspiro[3.5]nonane hemioxalate as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that derivatives of this compound exhibit high binding affinity and selectivity for GABAA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study also noted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration.
In addition to its neurological applications, 7-Oxa-2-azaspiro[3.5]nonane hemioxalate has been investigated for its role in antimicrobial drug development. A recent preprint on bioRxiv reported that spirocyclic derivatives of this compound show promising activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics.
The synthetic accessibility of 7-Oxa-2-azaspiro[3.5]nonane hemioxalate has also been a focus of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this scaffold into their drug development pipelines.
Despite these promising developments, challenges remain. For instance, the metabolic stability of certain derivatives needs further optimization to enhance their therapeutic potential. Ongoing research is also exploring the compound's applicability in other therapeutic areas, such as oncology and inflammation.
In conclusion, 7-Oxa-2-azaspiro[3.5]nonane hemioxalate (CAS: 1523571-04-1) represents a versatile and promising scaffold in medicinal chemistry. Its recent applications in neurology and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its growing importance in drug discovery. Future studies will likely expand its utility and address current limitations, solidifying its role in the development of next-generation therapeutics.
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